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Cat. No.: B032075 Get Quote

A comprehensive kinetic analysis of various coclaurine N-methyltransferase (CNMT) orthologs

is crucial for understanding their catalytic mechanisms and substrate specificities. This

information is invaluable for researchers in drug development and metabolic engineering who

aim to leverage these enzymes for the synthesis of valuable benzylisoquinoline alkaloids

(BIAs). This guide provides a comparative overview of the kinetic parameters of different

CNMTs, details the experimental protocols for their analysis, and visualizes the key biochemical

pathways and workflows.

Comparative Kinetic Data of CNMT Orthologs
The kinetic performance of CNMT orthologs varies with the substrate. The following table

summarizes the key kinetic parameters for CNMT from Coptis japonica and its mutants, as well

as a related N-methyltransferase, Pavine N-methyltransferase (PavNMT), for comparison.
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Enzyme Substrate Km (µM)
Vmax
(µmol/min
/mg)

kcat (s-1)
kcat/Km
(M-1s-1)

Referenc
e

Coptis

japonica

CNMT

(WT)

Heliotrine

(8)
130 ± 20 0.29 ± 0.01 0.22 ± 0.01 1.7 x 103 [1]

Coptis

japonica

CNMT

(WT)

Norcoclauri

ne (3)
210 ± 30 0.23 ± 0.01 0.17 ± 0.01 8.1 x 102 [1]

Coptis

japonica

CNMT

(WT)

Norreticulin

e
380

Not

Reported

Not

Reported

Not

Reported
[2]

Coptis

japonica

CNMT

(Y328A)

Heliotrine

(8)
110 ± 10

0.051 ±

0.001

0.038 ±

0.001
3.5 x 102 [3]

Coptis

japonica

CNMT

(Y328A)

Norcoclauri

ne (3)
120 ± 20

0.029 ±

0.001

0.022 ±

0.001
1.8 x 102 [3]

Coptis

japonica

CNMT

(W329A)

Heliotrine

(8)
190 ± 20

0.016 ±

0.001

0.012 ±

0.001
6.3 x 101 [3]

Coptis

japonica

CNMT

(W329A)

Norcoclauri

ne (3)
250 ± 50

0.011 ±

0.001

0.008 ±

0.001
3.2 x 101 [3]

Thalictrum

flavum

(S)-

Reticuline

Not

Reported

Not

Reported

Not

Reported

Not

Reported

[4]
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PavNMT

Thalictrum

flavum

PavNMT

Racemic

THP

Not

Reported

Not

Reported

Not

Reported

Not

Reported
[4]

Note: The kinetic parameters for PavNMT with (S)-reticuline were noted to be similar to those

with racemic tetrahydropapaverine (THP), but specific values were not provided in the abstract.

[4]

BIA Biosynthetic Pathway Involving CNMT
The following diagram illustrates the central role of Coclaurine N-methyltransferase (CNMT) in

the biosynthesis of benzylisoquinoline alkaloids (BIAs). CNMT catalyzes the N-methylation of

(S)-coclaurine to produce (S)-N-methylcoclaurine, a key intermediate in the pathway leading

to the branch-point compound (S)-reticuline.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry.
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